Cas no 2126178-64-9 (2-(methanesulfonylmethyl)morpholine hydrochloride)

• Product Name: 2-(methanesulfonylmethyl)morpholine hydrochloride
• CAS No: 2126178-64-9
• MF: C₆H₁₄ClNO₃S
• MW: 215.698259830475
• CID: 4639483
• Update Time: 2025-05-22

2-(methanesulfonylmethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(methanesulfonylmethyl)morpholine hydrochloride

• Inchi： 1S/C6H13NO3S.ClH/c1-11(8,9)5-6-4-7-2-3-10-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： AOAZWFGFXBMHKB-UHFFFAOYSA-N
• SMILES： C(C1OCCNC1)S(=O)(=O)C.Cl

Additional information on 2-(methanesulfonylmethyl)morpholine hydrochloride

Comprehensive Overview of 2-(Methanesulfonylmethyl)morpholine Hydrochloride (CAS No. 2126178-64-9)

2-(Methanesulfonylmethyl)morpholine hydrochloride (CAS No. 2126178-64-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its morpholine backbone and methanesulfonylmethyl functional group, has garnered attention for its potential in drug discovery and development. Its unique structural features make it a valuable intermediate in synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders.

The growing interest in 2-(Methanesulfonylmethyl)morpholine hydrochloride aligns with current trends in precision medicine and personalized therapeutics. Researchers are increasingly exploring its role in modulating enzyme activity and receptor interactions, which are critical in treating conditions like diabetes and neurodegenerative diseases. The compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation studies and bioavailability optimization.

One of the most frequently searched questions about CAS No. 2126178-64-9 revolves around its synthetic routes and purity standards. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure the compound meets rigorous quality benchmarks. Additionally, its stability under various pH conditions and thermal profiles are key considerations for industrial-scale production.

In the context of green chemistry, 2-(Methanesulfonylmethyl)morpholine hydrochloride has been evaluated for its environmental impact. Recent studies focus on optimizing its synthesis to reduce waste and energy consumption, addressing the demand for sustainable chemical processes. This aligns with global initiatives to minimize the carbon footprint of pharmaceutical manufacturing.

The compound's nomenclature, including its IUPAC name and CAS registry number, is often queried in academic and industrial databases. Accurate identification is crucial for regulatory compliance and patent applications. Furthermore, its spectral data (IR, MS, and UV) are extensively documented to support analytical validation.

Emerging applications of 2-(Methanesulfonylmethyl)morpholine hydrochloride include its use in proteomics and biomarker research. Its ability to interact with specific protein targets has opened new avenues for diagnostic tool development. This is particularly relevant in the era of AI-driven drug discovery, where computational models predict compound efficacy with high precision.

Supply chain transparency is another hot topic linked to CAS No. 2126178-64-9. Manufacturers are increasingly adopting blockchain technology to track raw material sourcing and ensure ethical production practices. This resonates with consumers and regulators who prioritize traceability in the chemical industry.

In summary, 2-(Methanesulfonylmethyl)morpholine hydrochloride represents a versatile and scientifically significant compound. Its multifaceted applications, from drug development to sustainable chemistry, underscore its relevance in modern research. As innovation continues, this compound is poised to play a pivotal role in advancing both human health and environmental stewardship.